Cas no 1105203-79-9 (4-butyl-N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}cyclohexane-1-carboxamide)

• Product Name: 4-butyl-N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}cyclohexane-1-carboxamide
• CAS No: 1105203-79-9
• MF: C₁₉H₂₆N₂O₃
• MW: 330.421345233917
• CID: 6195344
• PubChem ID: 30607957
• Update Time: 2025-11-05

4-butyl-N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}cyclohexane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-butyl-N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}cyclohexane-1-carboxamide
• 4-butyl-N-((5-(furan-2-yl)isoxazol-3-yl)methyl)cyclohexanecarboxamide
• AKOS024652003
• F2493-1534
• 1105203-79-9
• 4-butyl-N-((5-(furan-2-yl)isoxazol-3-yl)methyl)cyclohexane-1-carboxamide
• 4-butyl-N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}cyclohexane-1-carboxamide
• 4-butyl-N-[[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl]cyclohexane-1-carboxamide

• Inchi： 1S/C19H26N2O3/c1-2-3-5-14-7-9-15(10-8-14)19(22)20-13-16-12-18(24-21-16)17-6-4-11-23-17/h4,6,11-12,14-15H,2-3,5,7-10,13H2,1H3,(H,20,22)
• InChI Key： NVWBTPMXARIUSX-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(CCCC)CC1)NCC1C=C(C2=CC=CO2)ON=1

Computed Properties

• Exact Mass: 330.19434270g/mol
• Monoisotopic Mass: 330.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 68.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 4-butyl-N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}cyclohexane-1-carboxamide

Research Brief on 4-butyl-N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}cyclohexane-1-carboxamide (CAS: 1105203-79-9)

The compound 4-butyl-N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}cyclohexane-1-carboxamide (CAS: 1105203-79-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a modulator of specific biological pathways, particularly in the context of inflammatory and neurodegenerative diseases. The unique structural features of 4-butyl-N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}cyclohexane-1-carboxamide, including its furan and oxazole moieties, contribute to its ability to interact with key protein targets. Preliminary in vitro and in vivo studies suggest that this compound exhibits promising activity in reducing oxidative stress and inflammation, making it a candidate for further drug development.

One of the key advancements in the research of this compound is the optimization of its synthetic route. Recent publications have reported improved yields and purity through the use of novel catalytic systems and greener solvents. These advancements not only enhance the scalability of production but also address environmental concerns associated with traditional synthetic methods. Furthermore, computational modeling studies have provided insights into the compound's binding affinity and selectivity, aiding in the design of more potent derivatives.

In terms of biological evaluation, 4-butyl-N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}cyclohexane-1-carboxamide has demonstrated efficacy in animal models of chronic inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry reported a significant reduction in pro-inflammatory cytokines in treated subjects compared to controls. These findings underscore the compound's potential as a therapeutic agent, though further clinical trials are necessary to validate its safety and efficacy in humans.

Despite these promising results, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and pharmacodynamic studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical applications.

In conclusion, 4-butyl-N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}cyclohexane-1-carboxamide represents a promising candidate in the field of medicinal chemistry. Its unique structural properties and demonstrated biological activities make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological profile and exploring its therapeutic potential in a broader range of diseases.